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Compound of Interest

Compound Name: 4-Methyl-3-nitrobenzoyl chloride

Cat. No.: B080740

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and
synthesis of 4-Methyl-3-nitrobenzoyl chloride (CAS No. 10397-30-5). This document is
intended to serve as an essential resource for laboratory personnel, offering detailed data,

experimental protocols, and safety procedures to ensure the safe and effective use of this
reactive chemical intermediate.

Chemical and Physical Properties

4-Methyl-3-nitrobenzoyl chloride is a yellow to brown liquid or low-melting solid that is highly

reactive and moisture-sensitive.[1][2] Its key physical and chemical properties are summarized
in the table below.
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Property Value Source(s)
Molecular Formula CsHeCINOs3 [3]
Molecular Weight 199.59 g/mol [3]
CAS Number 10397-30-5 [3]
Appearance Liquid [1]
Melting Point 20-21 °C [1]
Boiling Point 185 °C at 36 mmHg [1]
Density 1.37 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.581 [1]
Flash Point 113 °C (235.4 °F) - closed cup [1]

Safety and Hazard Information

4-Methyl-3-nitrobenzoyl chloride is classified as a corrosive substance that can cause severe
skin burns and eye damage.[1][3] It is essential to handle this compound with appropriate
personal protective equipment in a well-ventilated area, preferably a chemical fume hood.
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Source: Aggregated GHS information from multiple sources.[1][3]
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Precautionary Statements

A comprehensive list of precautionary statements (P-codes) is provided in the safety data
sheets. Key recommendations include:

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.[3][4]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4]
e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[4]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

e P405: Store locked up.[4]

o P501: Dispose of contents/container to an approved waste disposal plant.[4]

Toxicological Data

Specific quantitative toxicological data, such as an LD50 for 4-Methyl-3-nitrobenzoyl
chloride, is not readily available. However, data for the related compound 4-Nitrobenzoyl
chloride shows an oral LD50 in rats of 5600 mg/kg.[5] Studies on nitroaromatic compounds
indicate that their toxicity is influenced by factors including the number of nitro groups and their
electrophilicity.[6][7][8][9] Given its chemical structure, 4-Methyl-3-nitrobenzoyl chloride
should be handled as a substance with significant potential for toxicity.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and safe handling of 4-
Methyl-3-nitrobenzoyl chloride.

Synthesis of 4-Methyl-3-nitrobenzoyl chloride
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The synthesis of 4-Methyl-3-nitrobenzoyl chloride is typically achieved through the
chlorination of 4-Methyl-3-nitrobenzoic acid using a chlorinating agent such as thionyl chloride
(SOCI2) or phosphorus pentachloride (PCls).[10][11][12] The use of thionyl chloride is often
preferred as the byproducts (SO2 and HCI) are gaseous and easily removed.[13]

Materials:

4-Methyl-3-nitrobenzoic acid

e Thionyl chloride (SOCI2)

e Anhydrous solvent (e.g., dichloromethane, toluene)

o Catalytic amount of N,N-dimethylformamide (DMF) (optional)

e Round-bottom flask with reflux condenser and gas outlet to a scrubber
e Heating mantle

e Magnetic stirrer

» Rotary evaporator

Procedure:

Preparation: Ensure all glassware is thoroughly dried and the reaction is set up under an
inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the acyl chloride.[13]

e Reaction Setup: In the round-bottom flask, suspend 4-Methyl-3-nitrobenzoic acid in an
anhydrous solvent. A catalytic amount of DMF can be added to accelerate the reaction.[13]
[14]

» Addition of Thionyl Chloride: Slowly add an excess of thionyl chloride to the suspension. The
reaction is exothermic and will generate gaseous HCl and SOz, which should be neutralized
in a scrubber.[14]

o Reaction: Heat the mixture to reflux and maintain for 2-4 hours.[13] The progress of the
reaction can be monitored by the cessation of gas evolution.
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o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
Remove the excess thionyl chloride and solvent under reduced pressure using a rotary
evaporator.[14] The resulting crude 4-Methyl-3-nitrobenzoyl chloride can often be used in
subsequent steps without further purification.

 Purification (Optional): If necessary, the product can be purified by vacuum distillation or
recrystallization from a non-polar solvent like carbon tetrachloride.[10]

Safe Handling and Personal Protective Equipment (PPE)

Due to its corrosive and reactive nature, strict safety protocols must be followed when handling
4-Methyl-3-nitrobenzoyl chloride.

Personal Protective Equipment (PPE):

PPE Category Specification

Eye and Face Protection Chemical safety goggles and a face shield.

) Chemical-resistant gloves (e.qg., butyl rubber,
Hand Protection o
nitrile).

] Flame-resistant laboratory coat and a chemical-
Body Protection ]
resistant apron.

A full-face respirator with an appropriate
) ] cartridge for organic vapors and acid gases
Respiratory Protection ] )
should be used, especially when handling

outside of a fume hood.

Handling Workflow:

The following diagram illustrates a typical workflow for handling 4-Methyl-3-nitrobenzoyl
chloride in a laboratory setting.
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Start:
Obtain 4-Methyl-3-nitrobenzoyl chloride

'

Don Appropriate PPE:
- Goggles & Face Shield
- Chemical-Resistant Gloves
- Lab Coat & Apron

'

Work in a Certified
Chemical Fume Hood

Weighing and Transfer:
- Use inert atmosphere if necessary
- Avoid inhalation of vapors

Reaction Setup:
- Add to reaction vessel
- Ensure proper ventilation of byproducts

Quenching (if applicable):
- Slowly add to a suitable quenching agent
(e.g., water, alcohol)

Waste Disposal:
- Dispose of in a designated
- hazardous waste container

Decontamination:
- Clean glassware and work area

End

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-Methyl-3-nitrobenzoyl chloride.

Experimental Workflow and Signaling Pathways

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b080740?utm_src=pdf-body-img
https://www.benchchem.com/product/b080740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

The synthesis of 4-Methyl-3-nitrobenzoyl chloride from its corresponding carboxylic acid is a
fundamental reaction in organic synthesis. The general workflow is depicted below.

Start: 4-Methyl-3-nitrobenzoic acid

:

Reagents:
- Thionyl Chloride (SOCI2)
- Anhydrous Solvent
- DMF (catalyst)

Reaction:
- Reflux under inert atmosphere
- Monitor gas evolution

Work-up:
- Cool to room temperature
- Remove excess reagents and solvent
(Rotary Evaporation)

Purification (Optional):
- Vacuum Distillation or
- Recrystallization

Product: 4-Methyl-3-nitrobenzoyl chloride

Analysis:
- NMR, IR, GC-MS

Click to download full resolution via product page
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Caption: A typical experimental workflow for the synthesis of 4-Methyl-3-nitrobenzoyl
chloride.

Conclusion

4-Methyl-3-nitrobenzoyl chloride is a valuable but hazardous chemical intermediate. This
guide provides essential safety and handling information, along with a representative synthesis
protocol, to support researchers in its safe and effective use. Adherence to the safety
precautions outlined in this document and the relevant Safety Data Sheets is paramount to
ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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